Cas no 1807296-38-3 (3-Cyano-2-fluoro-5-methylbenzoic acid)

• Product Name: 3-Cyano-2-fluoro-5-methylbenzoic acid
• CAS No: 1807296-38-3
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 5001813
• Update Time: 2025-06-11

3-Cyano-2-fluoro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-fluoro-5-methylbenzoic acid

• Inchi： 1S/C9H6FNO2/c1-5-2-6(4-11)8(10)7(3-5)9(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： WSRRSOVFLQCTLR-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(C)=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-2-fluoro-5-methylbenzoic acid

Introduction to 3-Cyano-2-fluoro-5-methylbenzoic acid (CAS No. 1807296-38-3)

3-Cyano-2-fluoro-5-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807296-38-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a cyano group, a fluorine atom, and a methyl substituent. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 3-Cyano-2-fluoro-5-methylbenzoic acid consists of a benzene ring substituted with a cyano group at the 3-position, a fluorine atom at the 2-position, and a methyl group at the 5-position. This arrangement imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of the cyano group enhances the compound's polarity and potential for hydrogen bonding, while the fluorine atom introduces electron-withdrawing effects that can modulate reactivity. The methyl group, on the other hand, contributes to steric hindrance and can affect binding affinity in enzyme or receptor interactions.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse pharmacological properties. Studies have shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in 3-Cyano-2-fluoro-5-methylbenzoic acid may contribute to its unique pharmacological profile, making it a valuable candidate for further investigation.

One of the most compelling aspects of 3-Cyano-2-fluoro-5-methylbenzoic acid is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility as a starting material or intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules with enhanced biological activity. The compound's structural features make it amenable to further functionalization, allowing chemists to tailor its properties for specific therapeutic applications.

Recent advancements in computational chemistry have also highlighted the importance of 3-Cyano-2-fluoro-5-methylbenzoic acid in drug design. Molecular modeling studies have demonstrated that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions suggest that 3-Cyano-2-fluoro-5-methylbenzoic acid may have therapeutic potential in treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of 3-Cyano-2-fluoro-5-methylbenzoic acid presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent developments in green chemistry have led to more sustainable methods for producing this compound, reducing waste and improving efficiency.

In conclusion, 3-Cyano-2-fluoro-5-methylbenzoic acid (CAS No. 1807296-38-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.